Methyl 3-(3-cyanophenoxy)propionate
Description
Methyl 3-(3-cyanophenoxy)propionate is an ester derivative featuring a phenoxy group substituted with a cyano (-CN) group at the meta position, linked to a propionate backbone. This article compares its structural, physicochemical, and functional attributes with similar compounds, leveraging data from diverse studies.
Properties
Molecular Formula |
C11H11NO3 |
|---|---|
Molecular Weight |
205.21 g/mol |
IUPAC Name |
methyl 3-(3-cyanophenoxy)propanoate |
InChI |
InChI=1S/C11H11NO3/c1-14-11(13)5-6-15-10-4-2-3-9(7-10)8-12/h2-4,7H,5-6H2,1H3 |
InChI Key |
ZLPPTKPQCZXQLS-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)CCOC1=CC=CC(=C1)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Effects
- Electron-Withdrawing Groups (-CN, -Cl): The cyano group in this compound is strongly electron-withdrawing, likely enhancing electrophilic reactivity and stability against hydrolysis compared to analogs like methyl 3-(2-hydroxyphenyl)propionate. Chlorine substitution in the isoxazole derivative () similarly improves bioactivity, with larvicidal efficacy attributed to electronic and steric effects.
Electron-Donating Groups (-OH, -OCH₃) : Methyl 3-(2-hydroxyphenyl)propionate () and methyl 3-(2-methoxyphenyl)propionate () exhibit reduced reactivity due to electron-donating substituents, favoring applications in stable formulations (e.g., fragrances).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
